Cas no 1624260-40-7 (N-Methylpyrrolidin-3-amine hydrochloride)

• Product Name: N-Methylpyrrolidin-3-amine hydrochloride
• CAS No: 1624260-40-7
• MF: C₅H₁₃ClN₂
• MW: 136.623120069504
• CID: 2092249
• Update Time: 2025-06-12

N-Methylpyrrolidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methylpyrrolidin-3-amine hydrochloride
• N-Methylpyrrolidin-3-amine HCl
• ST2402014

• Inchi： 1S/C5H12N2.ClH/c1-6-5-2-3-7-4-5;/h5-7H,2-4H2,1H3;1H
• InChI Key： ASSDRHCGUQFLCZ-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C1)NC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 54
• Topological Polar Surface Area: 24.1

Additional information on N-Methylpyrrolidin-3-amine hydrochloride

Comprehensive Overview of N-Methylpyrrolidin-3-amine hydrochloride (CAS No. 1624260-40-7): Properties, Applications, and Industry Insights

N-Methylpyrrolidin-3-amine hydrochloride (CAS No. 1624260-40-7) is a versatile organic compound widely recognized for its role in pharmaceutical synthesis and specialty chemical applications. This hydrochloride salt derivative of N-Methylpyrrolidin-3-amine exhibits high solubility in polar solvents, making it a preferred intermediate in drug development. With the growing demand for pharmaceutical intermediates and custom synthesis solutions, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of N-Methylpyrrolidin-3-amine hydrochloride features a pyrrolidine ring with a methyl group at the nitrogen position, contributing to its unique reactivity profile. Recent studies highlight its utility in catalysis and asymmetric synthesis, particularly in the construction of complex heterocyclic frameworks. Industry trends show increasing searches for "high-purity amine derivatives" and "building blocks for drug discovery," reflecting its relevance in modern medicinal chemistry.

From a regulatory perspective, 1624260-40-7 complies with standard laboratory safety protocols while offering advantages in green chemistry applications. Its stability under ambient conditions makes it suitable for diverse process optimization scenarios. Analytical techniques such as HPLC and NMR spectroscopy confirm its consistent quality, addressing the pharmaceutical industry's need for reproducible synthetic routes.

Emerging applications of N-Methylpyrrolidin-3-amine hydrochloride include its use in bioconjugation strategies and peptide modification, responding to the biotechnology sector's demand for novel molecular probes. The compound's compatibility with microwave-assisted synthesis aligns with current trends toward energy-efficient chemical processes, a frequent topic in sustainable chemistry forums.

Supply chain data indicates growing global procurement of 1624260-40-7, particularly from contract research organizations (CROs) engaged in new chemical entity development. Technical specifications typically emphasize ≥98% purity with rigorous residual solvent controls, meeting ICH guidelines for pharmaceutical ingredients. This quality assurance supports its adoption in GMP-compliant manufacturing environments.

Recent patent literature reveals innovative applications of N-Methylpyrrolidin-3-amine hydrochloride in kinase inhibitor syntheses and CNS-targeting therapeutics, addressing prevalent search queries about "neuropharmacological compounds." Its structural features enable structure-activity relationship (SAR) studies, particularly in modulating blood-brain barrier permeability—a key consideration in neurological drug design.

The compound's physicochemical properties, including its melting point range and hygroscopicity characteristics, have been extensively documented to facilitate formulation development. These parameters are crucial for researchers investigating "salt selection strategies" in preclinical development phases, a trending topic in pharmaceutical optimization discussions.

Analytical method development for N-Methylpyrrolidin-3-amine hydrochloride emphasizes chromatographic separation techniques compatible with quality by design (QbD) principles. This approach satisfies industry requirements for method validation protocols while supporting the development of stability-indicating assays—another frequently searched technical subject.

In material science applications, the compound serves as a precursor for functionalized polymers with potential in drug delivery systems. This interdisciplinary application bridges chemical synthesis with nanotechnology—a connection increasingly explored in academic literature and reflected in search engine queries about "polymeric carriers."

Market analysis shows particular interest in 1624260-40-7 from developers of small molecule therapeutics, with procurement patterns correlating with orphan drug development pipelines. The compound's scalable synthesis potential makes it attractive for technology transfer between research and production scales—a critical factor in commercialization timelines.

Ongoing research explores novel derivatives of N-Methylpyrrolidin-3-amine hydrochloride for targeted therapies, particularly in precision medicine applications. This aligns with healthcare's shift toward personalized treatment regimens, a dominant theme in current medical literature and a frequent subject of scientific inquiries.

Technical documentation for CAS 1624260-40-7 typically includes comprehensive spectral data and structure elucidation details, addressing the needs of analytical chemists performing compound characterization. These resources support the verification of chemical identity—a fundamental requirement in regulatory submissions for new drug applications.

The synthesis optimization of N-Methylpyrrolidin-3-amine hydrochloride continues to evolve, with recent publications describing improved atom economy approaches. These advancements respond to the chemical industry's focus on sustainable synthetic methods, a topic generating substantial discussion in green chemistry conferences and publications.